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17-furanylsteroids and derivatives
Furanylsteroids and their derivatives represent a class of steroidal compounds characterized by the presence of a furan ring fused to the steroid nucleus. These molecules are of considerable interest in both pharmaceutical and synthetic organic chemistry due to their unique structural features, which often endow them with distinct biological activities. The introduction of a furan ring can significantly alter the pharmacological properties of steroids, potentially enhancing their effectiveness as therapeutic agents or modulating their interactions with cellular receptors.
Furanylsteroids are synthesized via various chemical pathways including cyclization reactions and modifications of existing steroid scaffolds. Their structural diversity allows for a wide range of applications in drug design, particularly in the development of new anti-inflammatory, antifungal, and anticancer agents. Additionally, these compounds can serve as valuable tools for studying steroid metabolism and bioavailability.
The study and application of furanylsteroids are supported by their versatile structure and potential to exhibit diverse biological activities, making them an exciting area of research in modern chemistry.
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Salidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical BiopharmaceuticalsSalidroside: A Novel Neuroprotective Compound with Therapeutic Potential in Chemical Biopharmaceuticals Salidroside, a bioactive compound extracted from the Rhodiola rosea plant, has garnered significant attention in recent years due to its potent neuroprotective properties. As a key component of traditional medicine, salidroside has shown remarkable potential in addressing various neurological...
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Chlorfenapyr: A Novel Insecticide in Chemical BiopharmaceuticalsChlorfenapyr: A Novel Insecticide in Chemical Biopharmaceuticals Chlorfenapyr, a pyridopyrimidine-based insecticide, has emerged as a promising compound in the field of chemical biopharmaceuticals. Its unique structure and mechanism of action make it an effective tool for pest control while minimizing environmental impact. This article delves into the properties, applications, and significance of...
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Exploring the Pharmaceutical Applications of Disodium SuccinateExploring the Pharmaceutical Applications of Disodium Succinate Introduction to Disodium Succinate Disodium succinate is a sodium salt of succinic acid, a dicarboxylic acid that plays a crucial role in the tricarboxylic acid (TCA) cycle. Widely recognized for its potential in pharmaceutical and biomedical applications, disodium succinate has garnered significant attention due to its versatile...
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Amlodipine-Based Chemical Biopharmaceuticals: Recent Advances and ApplicationsAmlodipine-Based Chemical Biopharmaceuticals: Recent Advances and Applications Amlodipine, a calcium channel blocker widely used in the treatment of hypertension and cardiovascular diseases, has served as a cornerstone in clinical medicine for decades. In recent years, there has been significant progress in the development of amlodipine-based chemical biopharmaceuticals, which combine the...
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The Therapeutic Potential of Adenosine-5'-monophosphate in Modern BiopharmaceuticalsThe Therapeutic Potential of Adenosine-5'-monophosphate in Modern Biopharmaceuticals Introduction to Adenosine-5'-Monophosphate (AMP) Adenosine-5'-monophosphate (AMP) is a nucleoside monophosphate that plays a crucial role in various biological processes. It serves as a building block for adenosine triphosphate (ATP), the energy currency of cells, and is involved in signaling pathways that...
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butyl(hexan-2-yl)amine Cas No: 855474-56-5 -
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